Cas no 878091-17-9 (Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester)

• Product Name: Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester
• CAS No: 878091-17-9
• MF: C₁₇H₁₉N₃O₆S
• MW: 393.414263010025
• CID: 6483392
• PubChem ID: 9112730
• Update Time: 2025-10-28

Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester

• Inchi： 1S/C17H19N3O6S/c1-12-3-5-14(6-4-12)7-8-27(23,24)18-10-17(22)25-11-16(21)19-15-9-13(2)26-20-15/h3-9,18H,10-11H2,1-2H3,(H,19,20,21)
• InChI Key： PJAMWZPKFOTXSF-UHFFFAOYSA-N
• SMILES： C(OCC(NC1C=C(C)ON=1)=O)(=O)CNS(C=CC1=CC=C(C)C=C1)(=O)=O

Additional information on Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester

Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester (CAS No. 878091-17-9): A Comprehensive Overview

Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester, identified by its CAS number 878091-17-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development. The intricate structure of this molecule, characterized by its unique functional groups and heterocyclic moieties, makes it a subject of intense study among researchers aiming to uncover novel pharmacological agents.

The molecular structure of Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester is composed of several key components that contribute to its chemical reactivity and biological activity. The presence of a sulfonyl group attached to a phenyl ring and an ethenyl side chain introduces a high degree of lipophilicity, which is often favorable for membrane permeability and binding affinity to biological targets. Additionally, the incorporation of an isoxazole ring and an amino group in the structure suggests potential interactions with biological receptors and enzymes, making this compound a versatile scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have indicated that the sulfonyl group and the isoxazole moiety may play crucial roles in modulating the activity of enzymes involved in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary studies suggesting promising results in preclinical models.

The synthesis of Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4-methylphenylacrylate and 5-methylisoxazole-3-carboxylic acid. These intermediates are then coupled through various reactions, including sulfonylation and esterification, to form the final product. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving high selectivity and efficiency in the synthesis process.

In terms of biological activity, Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester has shown intriguing properties in vitro and in vivo. Research has demonstrated its ability to inhibit the activity of certain enzymes associated with pain signaling pathways. This has prompted investigations into its potential as an analgesic agent, with initial studies indicating that it may offer a novel approach to managing chronic pain conditions. Furthermore, the compound's interaction with immune cells has been explored, revealing potential immunomodulatory effects that could be beneficial in treating autoimmune disorders.

The pharmacokinetic properties of this compound are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, which are critical factors for drug candidates entering clinical development. Further studies are ongoing to optimize these properties through structural modifications aimed at enhancing pharmacokinetic profiles while maintaining biological activity.

The role of computational methods in the study of Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify potential binding partners and assess the compound's interactome. These computational approaches have complemented experimental efforts by providing rapid screening capabilities and predictive insights into molecular interactions. Additionally, machine learning models have been developed to predict pharmacological properties based on structural features, further accelerating the drug discovery process.

The future direction of research on this compound includes exploring its potential applications in oncology. Preliminary studies have suggested that it may exhibit inhibitory effects on certain kinases involved in cancer cell proliferation. By targeting these critical pathways, this compound could offer a novel therapeutic strategy for combating various types of cancer. Furthermore, investigations into its role as a prodrug or scaffold for drug delivery systems are underway, aiming to enhance therapeutic efficacy through innovative formulations.

In conclusion, Glycine, N-[[2-(4-methylphenyl)ethenyl]sulfonyl]-, 2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl ester (CAS No. 878091-17-9) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. The combination of synthetic chemistry innovations and cutting-edge computational methods continues to drive discoveries that could lead to novel therapeutic interventions across multiple disease areas. As research progresses, this compound holds great potential for contributing to the development of next-generation drugs that address unmet medical needs.